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Compound of Interest

Compound Name: 2-Naphthoyl chloride

Cat. No.: B145925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-
Naphthoyl chloride (CAS No. 2243-83-6). The information herein is intended to support

research, development, and quality control activities involving this versatile chemical

intermediate. Data is presented in a clear, tabular format, and standardized experimental

protocols for determining key physical properties are detailed.

Core Physical and Chemical Properties
2-Naphthoyl chloride is an aromatic acyl chloride derived from naphthalene.[1] At room

temperature, it typically appears as a white to gray or brown crystalline solid.[2][3] Its chemical

structure, featuring a naphthalene ring attached to a carbonyl chloride group, makes it a highly

reactive compound, particularly susceptible to hydrolysis.[1][2] This reactivity is fundamental to

its utility in organic synthesis.[4]

Quantitative Physical Data
The following table summarizes the key physical properties of 2-Naphthoyl chloride.
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Property Value Source(s)

Molecular Formula C₁₁H₇ClO [5]

Molecular Weight 190.63 g/mol [6]

Melting Point 50-54 °C [3]

Boiling Point 160-162 °C at 11 mmHg [3]

Appearance
White to gray or brown

crystalline solid
[2][3]

Solubility

Soluble in organic solvents

such as dichloromethane and

ether; insoluble in water

(reacts)

[1]

Experimental Protocols
Detailed methodologies for the determination of the primary physical properties of 2-Naphthoyl
chloride are outlined below. These protocols are based on standard laboratory practices for

organic compounds.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity for a solid compound.[7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:
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Sample Preparation: A small sample of 2-Naphthoyl chloride is finely ground using a mortar

and pestle to ensure uniform heat distribution.[8]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,

creating a compact column of 1-2 mm in height.[9]

Initial Determination (Rapid Heating): The loaded capillary tube is placed in the heating block

of the melting point apparatus. A rapid heating rate (approximately 10-20 °C per minute) is

used to quickly determine an approximate melting range.[10]

Accurate Determination (Slow Heating): A fresh sample is prepared and placed in the

apparatus. The temperature is rapidly brought to about 20 °C below the approximate melting

point observed in the initial determination. The heating rate is then reduced to 1-2 °C per

minute.[11]

Observation and Recording: The temperature at which the first drop of liquid appears (T1)

and the temperature at which the last crystal melts (T2) are recorded. The melting point is

reported as the range T1-T2.[9] For a pure substance, this range is typically narrow (0.5-1

°C).[11]

Boiling Point Determination (Thiele Tube Method for
Solids)
For solids with a boiling point that can be determined without decomposition, a micro boiling

point method is suitable.

Apparatus:

Thiele tube

High-boiling point oil (e.g., mineral oil or silicone oil)

Thermometer

Small test tube (fusion tube)
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Capillary tube (sealed at one end)

Bunsen burner or other heat source

Clamp and stand

Procedure:

Sample Preparation: A small amount of 2-Naphthoyl chloride is placed in the small test

tube.

Apparatus Assembly: The test tube is attached to the thermometer with a rubber band such

that the bottom of the test tube is level with the thermometer bulb. A capillary tube, with its

open end down, is placed inside the test tube containing the sample.[12]

Heating: The thermometer and test tube assembly are clamped and lowered into the Thiele

tube containing the heating oil, ensuring the sample is below the oil level. The side arm of

the Thiele tube is gently heated.[12]

Observation: As the temperature rises, air trapped in the capillary tube will slowly bubble out.

When the boiling point is reached, a rapid and continuous stream of bubbles will emerge

from the capillary tube.[12]

Recording the Boiling Point: Heating is discontinued, and the apparatus is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn back

into the capillary tube.[12] The barometric pressure should also be recorded as the boiling

point is pressure-dependent.

Solubility Determination
This procedure determines the solubility of 2-Naphthoyl chloride in various solvents, providing

insight into its polarity.

Apparatus:

Small test tubes

Graduated pipettes or cylinders
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Vortex mixer or stirring rods

A range of solvents (e.g., water, toluene, dichloromethane, ether)

Procedure:

Sample and Solvent Measurement: Approximately 25 mg of 2-Naphthoyl chloride is placed

into a small test tube.[13]

Solvent Addition: 0.75 mL of the selected solvent is added to the test tube.[13]

Mixing: The mixture is agitated vigorously for 10-20 seconds using a vortex mixer or by

flicking the test tube.[14]

Observation: The mixture is visually inspected to determine if the solid has completely

dissolved. If the solid is no longer visible and a single clear phase is present, the compound

is considered soluble. If solid remains or the solution is cloudy, it is considered insoluble or

partially soluble.[14]

Reactivity Note: When testing solubility in water, it is crucial to observe for any signs of a

chemical reaction, such as the evolution of gas (HCl fumes) or the formation of a new solid

(2-naphthoic acid), as 2-Naphthoyl chloride hydrolyzes in water.[1][2]

Synthesis Pathway
2-Naphthoyl chloride is typically synthesized from 2-naphthoic acid. The following diagram

illustrates this common synthetic route.
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2-Naphthoic Acid

Thionyl Chloride (SOCl₂)

2-Naphthoyl Chloride  Reflux

Byproducts (SO₂ + HCl)

Click to download full resolution via product page

Caption: Synthesis of 2-Naphthoyl Chloride from 2-Naphthoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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